Cas no 2137493-28-6 (Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate)

• Product Name: Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate
• CAS No: 2137493-28-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6587449
• PubChem ID: 165453237
• Update Time: 2025-07-20

Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-731477
• methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate
• 2137493-28-6
• Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate

• Inchi： 1S/C15H19NO3/c1-11-6-5-8-13(12(11)10-17)16-9-4-3-7-14(16)15(18)19-2/h5-6,8,10,14H,3-4,7,9H2,1-2H3
• InChI Key： ZGMYMPPYJBGAKU-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCN1C1C=CC=C(C)C=1C=O)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate

Exploring the Properties and Applications of Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate (CAS No. 2137493-28-6)

In the realm of organic chemistry, Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate (CAS No. 2137493-28-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine backbone and formyl and methyl ester functional groups, serves as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula and precise structure make it a subject of interest for researchers exploring drug discovery, catalysis, and material science.

The synthesis of Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate often involves multi-step reactions, including condensation, esterification, and cyclization processes. These methods are optimized to achieve high yields and purity, which are critical for its use in downstream applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes, aligning with the growing demand for sustainable chemical production.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The piperidine moiety is a common scaffold in many bioactive molecules, and the presence of the formyl group allows for further derivatization. This flexibility makes Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate a valuable building block for designing new therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, pain management, and anti-inflammatory drugs.

Beyond pharmaceuticals, this compound has found utility in agrochemical research. Its structural features enable it to act as a precursor for pesticides and herbicides, where its stability and reactivity are highly valued. The methyl ester group, in particular, enhances its compatibility with various formulation techniques, making it a preferred choice for crop protection products.

In the context of material science, Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate has been explored for its potential in polymer chemistry and coating applications. Its ability to participate in cross-linking reactions and form stable adducts makes it a candidate for developing advanced materials with tailored properties. This aligns with the increasing focus on smart materials and functional coatings in industries such as automotive and electronics.

The growing interest in computational chemistry has also shed light on the molecular docking and QSAR studies of this compound. By leveraging AI-driven drug design, researchers can predict its interactions with biological targets, accelerating the discovery of novel therapeutics. This approach is particularly relevant in the era of precision medicine, where understanding structure-activity relationships is paramount.

From a commercial perspective, the demand for Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate is expected to rise, driven by its diverse applications and the expanding pharmaceutical and agrochemical markets. Suppliers and manufacturers are investing in scalable synthesis methods to meet this demand while adhering to regulatory standards and safety protocols.

In conclusion, Methyl 1-(2-formyl-3-methylphenyl)piperidine-2-carboxylate (CAS No. 2137493-28-6) represents a fascinating example of how organic intermediates can bridge the gap between basic research and industrial applications. Its versatility, combined with ongoing innovations in synthetic chemistry and molecular design, ensures its relevance in addressing some of the most pressing challenges in healthcare, agriculture, and advanced materials.